Cas no 522627-03-8 (5,6-dichloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide)

• Product Name: 5,6-dichloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide
• CAS No: 522627-03-8
• MF: C₁₈H₁₅Cl₂N₅O₃S
• MW: 452.314399957657
• CID: 5928970
• PubChem ID: 2365415
• Update Time: 2025-06-10

5,6-dichloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z27741646
• CHEMBL1396851
• EN300-26610050
• HMS3062M06
• SMR001249849
• 5,6-dichloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide
• MLS002169518
• 522627-03-8
• AKOS034025595

• Inchi： 1S/C18H15Cl2N5O3S/c1-10-7-16(23-11(2)22-10)25-29(27,28)14-5-3-13(4-6-14)24-18(26)12-8-15(19)17(20)21-9-12/h3-9H,1-2H3,(H,24,26)(H,22,23,25)
• InChI Key： OGRNDADGQCHHCG-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(NC1C=CC(=CC=1)S(NC1C=C(C)N=C(C)N=1)(=O)=O)=O)Cl

Computed Properties

• Exact Mass: 451.0272659g/mol
• Monoisotopic Mass: 451.0272659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 122Ų

Additional information on 5,6-dichloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide

Comprehensive Overview of 5,6-dichloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide (CAS No. 522627-03-8)

The compound 5,6-dichloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide, with the CAS number 522627-03-8, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a pyridine-3-carboxamide core with a 2,6-dimethylpyrimidin-4-yl sulfamoyl moiety, making it a subject of interest for its potential biological activities. Researchers are particularly intrigued by its applications in drug discovery, given its ability to interact with specific enzymatic targets.

In recent years, the demand for novel heterocyclic compounds like 5,6-dichloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide has surged due to their versatility in medicinal chemistry. The compound's sulfamoyl and dichloropyridine functionalities are often associated with antimicrobial and anti-inflammatory properties, aligning with current trends in combating antibiotic resistance. This has led to increased searches for "sulfonamide-based drug candidates" and "pyridine derivatives in pharmaceuticals," reflecting its relevance in modern therapeutic development.

From a synthetic perspective, the preparation of CAS 522627-03-8 involves multi-step organic reactions, including sulfonylation and amide coupling, which are critical for achieving high purity and yield. The compound's structural complexity poses challenges in optimization, making it a frequent topic in discussions about "scalable synthesis of bioactive molecules." Its molecular weight and logP values further highlight its potential as a lead compound in pharmacokinetic studies.

Beyond pharmaceuticals, 5,6-dichloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide has also been explored in agrochemical applications. Its pyrimidine and pyridine segments are known to exhibit herbicidal and fungicidal activities, addressing the growing need for sustainable crop protection solutions. This aligns with popular search queries such as "eco-friendly agrochemicals" and "novel pesticide scaffolds," underscoring its interdisciplinary significance.

Analytical characterization of CAS 522627-03-8 typically employs advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC, ensuring precise identification and quality control. The compound's stability under various conditions is another area of investigation, particularly for researchers focusing on "drug formulation stability" and "analytical method development." These aspects are crucial for industrial-scale production and regulatory compliance.

In summary, 5,6-dichloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide (522627-03-8) represents a compelling case study in the convergence of medicinal and agrochemical sciences. Its multifunctional design and broad applicability make it a standout candidate for future innovations, resonating with both academic and industrial research communities. As interest in targeted molecular design grows, this compound is poised to remain a key player in the evolving landscape of bioactive molecules.